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Compound of Interest

Compound Name: Thiodiglycolic acid

Cat. No.: B1683132

CAS Number: 123-93-3

This technical guide provides an in-depth overview of thiodiglycolic acid, a dicarboxylic acid
with significant applications in research and industry. This document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, safety data, experimental protocols, and biological relevance.

Chemical and Physical Properties

Thiodiglycolic acid, also known as 2,2'-thiodiacetic acid, is a sulfur-containing organic
compound. Its properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1683132?utm_src=pdf-interest
https://www.benchchem.com/product/b1683132?utm_src=pdf-body
https://www.benchchem.com/product/b1683132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 123-93-3 [11[2][3][41[5]
Molecular Formula C4H604S [3]
Molecular Weight 150.15 g/mol [3]
Appearance White to off-white crystalline e
powder

Melting Point 128-132 °C [4]

Water Solubility 400 g/L [6]

pKal 3.32 [6]

pKa2 4.29 [6]

Safety Data Sheet Summary

Thiodiglycolic acid is classified as a hazardous substance. A summary of its key safety

information is provided below. For complete safety information, please refer to a full Safety

Data Sheet (SDS) from a chemical supplier.
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Hazard Category

Description

Precautionary
Reference
Measures

Skin

Corrosion/Irritation

Category 2: Causes

skin irritation.

Wear protective
gloves and clothing.
Wash skin thoroughly

after handling.

Serious Eye

Damage/Irritation

Category 2: Causes

serious eye irritation.

Wear eye protection.
If in eyes, rinse 2]
cautiously with water

for several minutes.

Specific Target Organ
Toxicity (Single

Exposure)

Category 3: May
cause respiratory

irritation.

Avoid breathing dust.
Use only outdoors or
in a well-ventilated

area.

Experimental Protocols

Synthesis of Thiodiglycolic Acid

Method 1: From Bromoacetic Acid and Hydrogen Sulfide

This method describes the synthesis of thiodiglycolic acid catalyzed by aqueous hydrogen

bromide.

o Materials: Bromoacetic acid, hydrogen sulfide, aqueous hydrogen bromide.

e Procedure:

o Charge a suitable reactor with bromoacetic acid and aqueous hydrogen bromide.

o

[¢]

100 atmospheres.

[¢]

Introduce hydrogen sulfide into the reactor.

Heat the mixture to a temperature between 90°C and 220°C under a pressure of 0.1 to

Maintain the reaction for a sufficient time to allow for the formation of thiodiglycolic acid.
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o Upon completion, cool the reactor and isolate the product. The product may be purified by
crystallization.[3]

Method 2: From Thioglycolic Acid

This protocol outlines the synthesis of 2,2'-dithiodiacetic acid, which can be a precursor or
related compound in some contexts.

o Materials: 2-mercaptoacetic acid (thioglycolic acid), propyl acetate, potassium iodide, 30 wt%
hydrogen peroxide, saturated sodium sulfite solution.

e Procedure:

[¢]

At 30°C, mix 120 g of 2-mercaptoacetic acid, 700 g of propyl acetate, and 1.0 g of
potassium iodide until a homogeneous solution is obtained.

[¢]

Add 90 g of 30 wt% H202 dropwise to the solution.

o

Allow the reaction to proceed for 4 hours.

[e]

Wash the resulting solution with 300 mL of saturated Na2SO3 aqueous solution.

o

Remove the propyl acetate under reduced pressure to obtain the product.[2]

Quantitative Analysis of Thiodiglycolic Acid in Urine

This method is used for the biological monitoring of exposure to vinyl chloride, as
thiodiglycolic acid is a major metabolite.

e Principle: Gas chromatography-mass spectrometry (GC-MS) is used to quantify
thiodiglycolic acid in urine samples after derivatization.

e Procedure:
o To a urine sample, add an internal standard (e.g., o-phthalic acid).
o Perform an ethyl acetate extraction of the acidified urine.

o Evaporate the solvent.
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o Derivatize the residue with a silylating agent, such as N-trimethylsilyl-diethylamine in
pyridine (1:1).

o Analyze the derivatized sample by GC-MS.[7]

Biological Significance and Pathways

Thiodiglycolic acid is a significant metabolite of several industrial chemicals and has been
studied as a biomarker for exposure. It is also involved in endogenous metabolic pathways of

sulfur-containing amino acids.

Metabolism of Vinyl Chloride

Vinyl chloride, a known human carcinogen, is metabolized in the body to chloroethylene oxide
and chloroacetaldehyde, which are then detoxified through conjugation with glutathione. The
subsequent metabolism of the glutathione conjugate leads to the formation and urinary
excretion of thiodiglycolic acid.[8] The level of thiodiglycolic acid in urine can be correlated

with the extent of vinyl chloride exposure.[7][8]
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Metabolic Pathway of Vinyl Chloride to Thiodiglycolic Acid
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Caption: Metabolic conversion of vinyl chloride to thiodiglycolic acid.

Role in Homocysteine Metabolism

Thiodiglycolic acid has been identified as a urinary biomarker in studies of metabolic
imbalances related to vitamin B12 and folate deficiencies, which can lead to
hyperhomocysteinuria.[9][10] The formation of thiodiglycolic acid in this context is thought to
arise from alternative metabolic pathways of homocysteine. The determination of urinary
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thiodiglycolic acid can be a tool to assess the efficacy of treatment with vitamin B12 and
folates in patients with certain types of homocystinuria.[9][10]

Role of Thiodiglycolic Acid in Homocysteine Metabolism
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Caption: Formation of thiodiglycolic acid from homocysteine.

Applications

Beyond its role as a biomarker, thiodiglycolic acid has several industrial and laboratory
applications:

o Cosmetics: Used in hair care products, such as permanent wave solutions, as a reducing
agent.

o Chemical Synthesis: Serves as a raw material for the production of various chemicals,
including pharmaceuticals and dyes.[6]

e Analytical Chemistry: Employed as a reagent for the detection of metal ions like iron, copper,
lead, and mercury.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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